Cas no 540729-08-6 (4’-Hydroxy Atomoxetine b-D-Glucuronide)
540729-08-6 structure
Product Name:4’-Hydroxy Atomoxetine b-D-Glucuronide
CAS No:540729-08-6
MF:C23H29NO8
MW:447.478267431259
CID:939558
Update Time:2025-04-19
4’-Hydroxy Atomoxetine b-D-Glucuronide Chemical and Physical Properties
Names and Identifiers
-
- 4'-Hydroxy Atomoxetine -D-Glucuronide
- LogP
- 4’-Hydroxy Atomoxetine β-D-Glucuronide
- 4’-Hydroxy Atomoxetine -D-Glucuronide
- 4’-HYDROXY ATOMOXETINE ß-D-GLUCURONIDE
- 4'-Hydroxy AtoMoxetine β-D-Glucuronide
- 4’-Hydroxy Atomoxetine b-D-Glucuronide
-
- Inchi： 1S/C23H29NO8/c1-13-12-15(30-23-20(27)18(25)19(26)21(32-23)22(28)29)8-9-16(13)31-17(10-11-24-2)14-6-4-3-5-7-14/h3-9,12,17-21,23-27H,10-11H2,1-2H3,(H,28,29)/t17-,18+,19+,20+,21?,23-/m1/s1
- InChI Key： DJWNPJFKTPNTAE-GQJLMBDISA-N
- SMILES： O1[C@H]([C@H]([C@H]([C@@H](C1C(=O)O)O)O)O)OC1C=CC(=C(C)C=1)O[C@@H](C1C=CC=CC=1)CCNC
Computed Properties
- Exact Mass: 447.18937
Experimental Properties
- Melting Point: 156-163?C
- PSA: 137.71
4’-Hydroxy Atomoxetine b-D-Glucuronide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H802510-1mg |
4’-Hydroxy Atomoxetine b-D-Glucuronide |
540729-08-6 | 1mg |
$ 592.00 | 2023-09-07 | ||
| TRC | H802510-2mg |
4’-Hydroxy Atomoxetine b-D-Glucuronide |
540729-08-6 | 2mg |
$1092.00 | 2023-05-18 | ||
| TRC | H802510-5mg |
4’-Hydroxy Atomoxetine b-D-Glucuronide |
540729-08-6 | 5mg |
$2257.00 | 2023-05-18 | ||
| TRC | H802510-10mg |
4’-Hydroxy Atomoxetine b-D-Glucuronide |
540729-08-6 | 10mg |
$4355.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-210189-1mg |
4'-Hydroxy Atomoxetine β-D-Glucuronide, |
540729-08-6 | 1mg |
￥6017.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-210189-1 mg |
4'-Hydroxy Atomoxetine β-D-Glucuronide, |
540729-08-6 | 1mg |
￥6,017.00 | 2023-07-10 | ||
| A2B Chem LLC | AG25628-1mg |
4’-Hydroxy Atomoxetine -D-Glucuronide |
540729-08-6 | 1mg |
$696.00 | 2024-04-19 |
4’-Hydroxy Atomoxetine b-D-Glucuronide Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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